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Compound of Interest

5-chloro-N,N-
Compound Name:
dimethylpentanamide

cat. No.: B3053327

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-chloro-N,N-dimethylpentanamide is a versatile bifunctional building block in organic
synthesis. Its chemical structure, featuring a terminal chloroalkane and a dimethylamide moiety,
allows for a range of chemical transformations, making it a valuable precursor for the synthesis
of various acyclic and heterocyclic compounds. This document provides an overview of its
applications, including detailed experimental protocols for its use in alkylation reactions and as
a precursor for the synthesis of nitrogen-containing heterocycles.

Chemical Properties and Safety Information

Basic chemical and physical properties of 5-chloro-N,N-dimethylpentanamide are
summarized below.
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Property Value Reference
Molecular Formula C7H14CINO [1]
Molecular Weight 163.64 g/mol [1]

CAS Number 53101-21-6 [1]

IUPAC Name >-chloro-N.N- [1]

dimethylpentanamide

SMILES CN(C)C(=0O)cccccal [1]
Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Safety and Handling: 5-chloro-N,N-dimethylpentanamide is harmful if swallowed, causes
skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. All manipulations should be performed in a well-ventilated fume
hood. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Applications in Organic Synthesis

The reactivity of 5-chloro-N,N-dimethylpentanamide is centered around the electrophilic
carbon bearing the chlorine atom, making it an excellent substrate for nucleophilic substitution
reactions. The dimethylamide group is generally stable under these conditions but can be
involved in subsequent transformations.

As an Alkylating Agent

5-chloro-N,N-dimethylpentanamide can be used to introduce a 5-(dimethylamino)-5-
oxopentyl group onto various nucleophiles, such as amines, indoles, and other carbanions.
This alkylation strategy is a key step in the synthesis of more complex molecules, including
potential pharmaceutical intermediates.

a) N-Alkylation of Indoles:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-chloro-N_N-dimethylpentanamide
https://pubchem.ncbi.nlm.nih.gov/compound/5-chloro-N_N-dimethylpentanamide
https://pubchem.ncbi.nlm.nih.gov/compound/5-chloro-N_N-dimethylpentanamide
https://pubchem.ncbi.nlm.nih.gov/compound/5-chloro-N_N-dimethylpentanamide
https://pubchem.ncbi.nlm.nih.gov/compound/5-chloro-N_N-dimethylpentanamide
https://www.benchchem.com/product/b3053327?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-chloro-N_N-dimethylpentanamide
https://www.benchchem.com/product/b3053327?utm_src=pdf-body
https://www.benchchem.com/product/b3053327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The indole scaffold is a common motif in many biologically active compounds.[2] Alkylation at
the nitrogen atom is a common strategy to modify its properties.

Experimental Protocol: Synthesis of N-(5-(dimethylamino)-5-oxopentyl)indole

o Materials: 5-chloro-N,N-dimethylpentanamide, Indole, Sodium hydride (NaH) (60%
dispersion in mineral oil), Anhydrous Dimethylformamide (DMF), Ethyl acetate, Brine,
Anhydrous sodium sulfate.

e Procedure:

o To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous DMF at O °C under an
inert atmosphere (e.g., nitrogen or argon), add a solution of indole (1.0 eq.) in anhydrous
DMF dropwise.

o Allow the reaction mixture to stir at room temperature for 30 minutes.

o Cool the mixture back to 0 °C and add a solution of 5-chloro-N,N-dimethylpentanamide
(1.1 eq.) in anhydrous DMF dropwise.

o Let the reaction warm to room temperature and stir for 12-16 hours.
o Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction by carefully adding saturated aqueous ammonium
chloride solution.

o Extract the aqueous layer with ethyl acetate (3 x 50 mL).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to afford the desired N-
alkylated indole.

Expected Results and Data:
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Product Form Yield Analytical Data
N-(5- : .
) ) Oil or low-melting 1H NMR, 3C NMR,
(dimethylamino)-5- ) 75-85%
solid MS

oxopentyl)indole

Logical Workflow for N-Alkylation of Indole:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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